Cas no 847046-09-7 (3-ethyl-1,7-dimethyl-9-(4-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 3-ethyl-1,7-dimethyl-9-(4-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 847046-09-7
• MF: C₁₉H₂₃N₅O₂
• MW: 353.418223619461
• CID: 5362319
• Update Time: 2025-07-23

3-ethyl-1,7-dimethyl-9-(4-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1,7-dimethyl-9-(4-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 3-ethyl-6,7,8,9-tetrahydro-1,7-dimethyl-9-(4-methylphenyl)-
• 3-ethyl-1,7-dimethyl-9-(4-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C19H23N5O2/c1-5-22-17(25)15-16(21(4)19(22)26)20-18-23(10-13(3)11-24(15)18)14-8-6-12(2)7-9-14/h6-9,13H,5,10-11H2,1-4H3
• InChI Key： FIDSZFVUODPMRQ-UHFFFAOYSA-N
• SMILES： N12CC(C)CN(C3=CC=C(C)C=C3)C1=NC1=C2C(=O)N(CC)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-ethyl-1,7-dimethyl-9-(4-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Comprehensive Analysis of 3-Ethyl-1,7-dimethyl-9-(4-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 847046-09-7)

The compound 3-Ethyl-1,7-dimethyl-9-(4-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 847046-09-7) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique pyrimido[1,2-g]purine core, combined with ethyl, methyl, and phenyl substituents, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, given its resemblance to purine derivatives known for their biological activity.

In recent years, the demand for novel heterocyclic compounds like 3-Ethyl-1,7-dimethyl-9-(4-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione has surged, driven by advancements in targeted therapy and precision medicine. This compound's structural features align with current trends in small-molecule drug discovery, where researchers prioritize molecules with high selectivity and low off-target effects. Its CAS No. 847046-09-7 is frequently searched in academic databases and patent filings, reflecting its growing relevance in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in addressing neurodegenerative diseases and inflammatory disorders. Preliminary studies suggest that its purine-like scaffold may interact with adenosine receptors or other signaling pathways implicated in these conditions. Additionally, its 4-methylphenyl moiety could enhance lipophilicity, improving blood-brain barrier penetration—a critical factor for CNS-targeted therapeutics. These properties make it a subject of interest for researchers exploring disease-modifying agents.

From a synthetic chemistry perspective, the preparation of 3-Ethyl-1,7-dimethyl-9-(4-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione involves multi-step reactions, often requiring catalyzed cyclization and selective alkylation. Optimizing its synthesis is a hot topic in process chemistry, as efficient production methods are essential for scaling up preclinical studies. The compound's CAS No. 847046-09-7 is often associated with discussions on green chemistry and atom economy, reflecting the industry's shift toward sustainable practices.

Beyond pharmaceuticals, this compound's aromatic and heterocyclic structure has potential applications in organic electronics and photovoltaic materials. Its ability to form stable π-conjugated systems could make it useful in OLEDs or sensors, aligning with the growing demand for functional materials. Researchers are also investigating its fluorescence properties, which could lead to applications in bioimaging or diagnostic tools.

In summary, 3-Ethyl-1,7-dimethyl-9-(4-methylphenyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 847046-09-7) represents a versatile molecule with broad interdisciplinary appeal. Its relevance to drug discovery, material science, and sustainable chemistry ensures it remains a focal point for future research and innovation.